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Compound of Interest

Compound Name: Hydroquinone-d6

Cat. No.: B1610167 Get Quote

For research use only. Not for human or veterinary use.

This technical guide provides an in-depth overview of Hydroquinone-d6 (CAS: 71589-26-9), a

deuterated analog of hydroquinone. It is intended for researchers, scientists, and drug

development professionals, offering comprehensive data, experimental protocols, and

visualizations of relevant biological pathways.

Core Compound Information
Hydroquinone-d6 is a stable, isotopically labeled form of hydroquinone where the six

hydrogen atoms have been replaced with deuterium.[1] This isotopic substitution makes it an

ideal internal standard for mass spectrometry-based quantitative analysis, as it is chemically

almost identical to its non-deuterated counterpart but can be distinguished by its higher mass.

[2] Its primary application lies in accurately quantifying hydroquinone in various biological and

environmental matrices.[2]

Physical and Chemical Properties
The physical and chemical properties of Hydroquinone-d6 are summarized in the table below.

Data is compiled from various suppliers and databases.
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Property Value Source(s)

CAS Number 71589-26-9 [2][3][4][5][6]

Unlabeled CAS Number 123-31-9 [4][6]

Molecular Formula C₆D₆O₂ [7]

Linear Formula C₆D₄(OD)₂ [3][5]

Molecular Weight 116.15 g/mol [2][3][5][7]

Melting Point 174-177 °C [3][5]

Boiling Point 285 °C [3][5]

Form Solid [3][5]

Isotopic Purity ≥98 atom % D [3][5]

Assay ≥99% (CP) [3][5]

InChI Key
QIGBRXMKCJKVMJ-

UDDMDDBKSA-N
[2][3]

SMILES String
[2H]Oc1c([2H])c([2H])c(O[2H])

c([2H])c1[2H]
[3][4]

Safety and Handling
Hydroquinone-d6 shares the same hazard profile as hydroquinone. It is harmful if swallowed,

may cause an allergic skin reaction, causes serious eye damage, and is suspected of causing

genetic defects and cancer.[3] It is also very toxic to aquatic life. Appropriate personal

protective equipment, including gloves and eye protection, should be worn when handling this

compound.
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Hazard Statement GHS Code

Harmful if swallowed H302

May cause an allergic skin reaction H317

Causes serious eye damage H318

Suspected of causing genetic defects H341

Suspected of causing cancer H351

Very toxic to aquatic life H400

Experimental Protocols
The primary utility of Hydroquinone-d6 is as an internal standard in quantitative analytical

methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS). Below is a

representative protocol for the quantification of hydroquinone in a cosmetic cream sample,

adapted from established HPLC methods for hydroquinone analysis.

Quantification of Hydroquinone in a Cosmetic Matrix
using LC-MS with Hydroquinone-d6 Internal Standard
Objective: To determine the concentration of hydroquinone in a cosmetic cream sample using a

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method with

Hydroquinone-d6 as an internal standard.

Materials:

Hydroquinone standard

Hydroquinone-d6 (CAS: 71589-26-9)

Methanol (HPLC grade)

Water (HPLC grade) with 0.1% Formic Acid

Cosmetic cream sample
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Analytical balance

Volumetric flasks

Pipettes

Centrifuge

HPLC system coupled to a mass spectrometer

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of hydroquinone (e.g., 1 mg/mL) in methanol.

Prepare a stock solution of Hydroquinone-d6 (e.g., 1 mg/mL) in methanol.

From the hydroquinone stock solution, prepare a series of calibration standards by serial

dilution in methanol to cover the expected concentration range of the sample.

Prepare a working internal standard solution of Hydroquinone-d6 (e.g., 10 µg/mL) by

diluting the stock solution with methanol.

Sample Preparation:

Accurately weigh approximately 1 g of the cosmetic cream sample into a centrifuge tube.

Add a known volume of methanol (e.g., 10 mL) to the tube.

Spike the sample with a known amount of the Hydroquinone-d6 internal standard

working solution.

Vortex the tube for 5 minutes to ensure thorough mixing and extraction of hydroquinone.

Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the insoluble matrix

components.
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Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC

vial for analysis.

LC-MS Analysis:

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Methanol with 0.1% Formic Acid

Gradient: Start with 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, and then

return to initial conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Analysis Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Monitor Ions:

Hydroquinone: m/z 109

Hydroquinone-d6: m/z 115

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of hydroquinone to the

peak area of Hydroquinone-d6 against the concentration of the hydroquinone calibration

standards.

Determine the peak area ratio for the unknown sample.
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Calculate the concentration of hydroquinone in the sample using the regression equation

from the calibration curve.

Signaling and Metabolic Pathways
Mechanism of Action: Tyrosinase Inhibition
Hydroquinone's primary mechanism of action as a skin-lightening agent is the inhibition of

tyrosinase, a key enzyme in the synthesis of melanin.[3][4] By acting as a competitive inhibitor

for the tyrosinase enzyme, hydroquinone blocks the conversion of tyrosine to DOPA and

subsequently to dopaquinone, thereby reducing the production of melanin.[4]

Caption: Competitive inhibition of tyrosinase by hydroquinone, blocking melanin synthesis.

Metabolic Pathway: Benzene to Hydroquinone
Hydroquinone is a major metabolite of benzene.[2] In the liver, benzene is oxidized by

cytochrome P450 enzymes to form benzene oxide, which can then be converted to phenol.

Phenol is further hydroxylated to form hydroquinone. This metabolic activation is a critical step

in the mechanism of benzene-induced toxicity.

Caption: Simplified metabolic pathway of benzene to hydroquinone in the liver.

Experimental Workflow: Bioanalytical Method using
Internal Standard
The use of a stable isotope-labeled internal standard like Hydroquinone-d6 is a cornerstone of

modern bioanalytical method development.[2] The workflow ensures accuracy and precision by

correcting for variability during sample processing and analysis.

Caption: General workflow for quantitative analysis using a stable isotope-labeled internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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